Cas no 2349-72-6 (1,4-Benzenediol, 2-(1,1-dimethylpropyl)-)

• Product Name: 1,4-Benzenediol, 2-(1,1-dimethylpropyl)-
• CAS No: 2349-72-6
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 1414251
• PubChem ID: 20627479
• Update Time: 2025-04-20

1,4-Benzenediol, 2-(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-(1,1-dimethylpropyl)-
• 2-(2-methylbutan-2-yl)benzene-1,4-diol
• SCHEMBL133971
• DTXSID00609178
• t-amylhydroquinone
• 2349-72-6

• Inchi： 1S/C11H16O2/c1-4-11(2,3)9-7-8(12)5-6-10(9)13/h5-7,12-13H,4H2,1-3H3
• InChI Key： FKWOGPPGVRDIRZ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(C)(C)CC)O

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46